Cas no 33314-00-0 (4-methoxy-2,6-bis(methylsulfanylmethyl)phenol)

4-methoxy-2,6-bis(methylsulfanylmethyl)phenol structure
33314-00-0 structure
Product Name:4-methoxy-2,6-bis(methylsulfanylmethyl)phenol
CAS No:33314-00-0
MF:C11H16O2S2
MW:244.373540878296
CID:917833
PubChem ID:326624
Update Time:2025-04-19

4-methoxy-2,6-bis(methylsulfanylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-2,6-bis(methylsulfanylmethyl)phenol
    • 2,6-Bis-methylthiomethyl-4-methoxyphenol
    • 4-methoxy-2,6-bis(methylthiomethyl)phenol
    • 4-Methoxy-2,6-bis-(methylthiomethyl)-phenol
    • 4-Methoxy-2,6-di-(thiomethoxymethyl)phenol
    • AC1L6YRP
    • NSC298300
    • DTXSID70315956
    • 33314-00-0
    • NSC-298300
    • Inchi: 1S/C11H16O2S2/c1-13-10-4-8(6-14-2)11(12)9(5-10)7-15-3/h4-5,12H,6-7H2,1-3H3
    • InChI Key: ZLHMUADMSNMJMB-UHFFFAOYSA-N
    • SMILES: S(C)CC1C=C(C=C(CSC)C=1O)OC

Computed Properties

  • Exact Mass: 244.05928
  • Monoisotopic Mass: 244.05917210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 80.1Ų

Experimental Properties

  • PSA: 29.46

4-methoxy-2,6-bis(methylsulfanylmethyl)phenol Related Literature

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